Cas no 93241-88-4 ([2-(2-Thienyl)ethyl]carbamic acid ethyl ester)

• Product Name: [2-(2-Thienyl)ethyl]carbamic acid ethyl ester
• CAS No: 93241-88-4
• MF: C₉H₁₃NO₂S
• MW: 199.27002120018
• MDL: MFCD20355352
• CID: 2126112
• PubChem ID: 10867324
• Update Time: 2025-11-02

[2-(2-Thienyl)ethyl]carbamic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(thiophen-2-yl)ethylcarbamate
• HLYGOQXHYDCCTL-UHFFFAOYSA-N
• [2-(2-Thienyl)ethyl]carbamic acid ethyl ester
• (2-thiophen-2-yl-ethyl)-carbamic acid ethyl ester
• Carbamic acid, N-[2-(2-thienyl)ethyl]-, ethyl ester

• MDL： MFCD20355352
• Inchi： 1S/C9H13NO2S/c1-2-12-9(11)10-6-5-8-4-3-7-13-8/h3-4,7H,2,5-6H2,1H3,(H,10,11)
• InChI Key： HLYGOQXHYDCCTL-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CCNC(=O)OCC

Computed Properties

• Exact Mass: 199.06669983g/mol
• Monoisotopic Mass: 199.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.6
• XLogP3: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on [2-(2-Thienyl)ethyl]carbamic acid ethyl ester

Comprehensive Analysis of [2-(2-Thienyl)ethyl]carbamic acid ethyl ester (CAS No. 93241-88-4)

[2-(2-Thienyl)ethyl]carbamic acid ethyl ester (CAS No. 93241-88-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its thienyl and carbamate functional groups, is often explored for its potential applications in drug development and material science. Its unique structure, combining a thiophene ring with an ethyl carbamate moiety, makes it a versatile intermediate in synthetic chemistry.

In recent years, the demand for heterocyclic compounds like [2-(2-Thienyl)ethyl]carbamic acid ethyl ester has surged due to their relevance in designing bioactive molecules. Researchers are particularly interested in its role as a building block for central nervous system (CNS) therapeutics, given the thiophene ring's prevalence in neuroactive drugs. The compound's CAS No. 93241-88-4 is frequently searched in academic databases, reflecting its growing importance in medicinal chemistry.

The synthesis of [2-(2-Thienyl)ethyl]carbamic acid ethyl ester typically involves the reaction of 2-thienylethylamine with ethyl chloroformate, a process optimized for high yield and purity. Its molecular stability and solubility in organic solvents make it suitable for further derivatization, a key factor in drug discovery pipelines. Recent studies highlight its potential as a precursor for enzyme inhibitors and receptor modulators, aligning with trends in precision medicine.

From an industrial perspective, CAS No. 93241-88-4 is often discussed in the context of green chemistry and sustainable synthesis. Manufacturers are increasingly adopting catalytic methods to reduce waste and improve efficiency in producing such fine chemicals. This aligns with global initiatives to minimize the environmental footprint of chemical production, a topic highly searched in scientific forums and patent databases.

Analytical techniques like HPLC, NMR, and mass spectrometry are critical for characterizing [2-(2-Thienyl)ethyl]carbamic acid ethyl ester. Its spectral data is well-documented, aiding in quality control for research and commercial batches. The compound's logP and pKa values are also of interest to pharmacologists, as they influence drug bioavailability and metabolic pathways.

In summary, [2-(2-Thienyl)ethyl]carbamic acid ethyl ester (CAS No. 93241-88-4) represents a compelling case study in the intersection of organic synthesis and applied pharmacology. Its multifaceted applications, coupled with advancements in synthetic methodology, ensure its continued relevance in both academic and industrial settings. As research progresses, this compound may unlock new possibilities in therapeutic innovation and material design.